Cas no 32427-80-8 (1-(5-chlorothiophen-3-yl)propan-1-one)

• Product Name: 1-(5-chlorothiophen-3-yl)propan-1-one
• CAS No: 32427-80-8
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 3938859
• Update Time: 2026-04-17

1-(5-chlorothiophen-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(5-chloro-3-thienyl)-
• 1-(5-chlorothiophen-3-yl)propan-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-chlorothiophen-3-yl)propan-1-one

Research Brief on 1-(5-chlorothiophen-3-yl)propan-1-one (CAS: 32427-80-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-(5-chlorothiophen-3-yl)propan-1-one (CAS: 32427-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 1-(5-chlorothiophen-3-yl)propan-1-one as a key intermediate in the synthesis of heterocyclic compounds, which are pivotal in the development of novel pharmaceuticals. Its unique structural features, including the chlorothiophene moiety, make it a valuable scaffold for designing inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors with potential anti-cancer properties.

In addition to its pharmaceutical relevance, 1-(5-chlorothiophen-3-yl)propan-1-one has been investigated for its role in material science. Researchers have explored its utility in the development of organic semiconductors and conductive polymers, owing to its electron-withdrawing properties and stability under various conditions. A recent publication in Advanced Materials highlighted its incorporation into polymer matrices, resulting in materials with enhanced electrical conductivity and thermal stability.

The synthesis of 1-(5-chlorothiophen-3-yl)propan-1-one has also seen advancements, with newer methodologies focusing on green chemistry principles. A 2022 study in Organic Process Research & Development reported a solvent-free, catalytic approach that significantly improves yield and reduces environmental impact. This aligns with the growing demand for sustainable synthetic routes in industrial applications.

Despite its promising applications, challenges remain in optimizing the bioavailability and pharmacokinetic properties of derivatives based on this compound. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics and advanced materials.

In conclusion, 1-(5-chlorothiophen-3-yl)propan-1-one (CAS: 32427-80-8) represents a multifaceted compound with significant potential in both pharmaceutical and material science domains. Continued research and innovation will undoubtedly uncover new applications and enhance its utility in addressing pressing challenges in these fields.